Cas no 338956-31-3 (2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)-)

• Product Name: 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)-
• CAS No: 338956-31-3
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 1461090
• PubChem ID: 1479243
• Update Time: 2025-07-21

2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)-
• 6-Amino-4-(4-(4-methoxyphenyl)piperazino)-1-(4-methylphenyl)-2(1H)-pyrimidinone
• 6-amino-4-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(4-methylphenyl)-1,2-dihydropyrimidin-2-one
• MFCD00793868
• SCHEMBL13170018
• 6-amino-4-(4-(4-methoxyphenyl)piperazin-1-yl)-1-p-tolylpyrimidin-2(1H)-one
• AKOS005095015
• 6-Amino-4-[4-(4-methoxyphenyl)piperaZino]-1- (4-methylphenyl)-2(1H)-pyrimidinone
• 5J-909
• 338956-31-3
• Oprea1_160156
• 6-amino-4-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(4-methylphenyl)pyrimidin-2-one

• Inchi： 1S/C22H25N5O2/c1-16-3-5-18(6-4-16)27-20(23)15-21(24-22(27)28)26-13-11-25(12-14-26)17-7-9-19(29-2)10-8-17/h3-10,15H,11-14,23H2,1-2H3
• InChI Key： ONBSIFXZTJNISO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(C2C=C(N)N(C3C=CC(C)=CC=3)C(N=2)=O)CC1

Computed Properties

• Exact Mass: 391.20105
• Monoisotopic Mass: 391.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.4

Additional information on 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)-

Comprehensive Overview of 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)- (CAS No. 338956-31-3)

The compound 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)- (CAS No. 338956-31-3) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrimidinone family, which is widely recognized for its role in drug development, particularly in the design of kinase inhibitors and modulators of cellular signaling pathways. Its unique structure, featuring an amino group at the 6-position and a piperazinyl moiety linked to a 4-methoxyphenyl group, makes it a versatile scaffold for medicinal chemistry applications.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are increasingly focusing on compounds like 338956-31-3 due to their ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme active sites. This compound's 6-amino-4-substituted pyrimidinone core is particularly noteworthy, as it mimics natural nucleobases, enabling potential applications in antiviral and anticancer drug discovery.

The synthesis of 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)- involves multi-step organic reactions, including condensation, cyclization, and N-alkylation processes. Its piperazine ring contributes to enhanced solubility and bioavailability, addressing a common challenge in drug formulation. Recent studies highlight its potential as a lead compound for treating neurodegenerative disorders, owing to its ability to cross the blood-brain barrier—a hot topic in central nervous system (CNS) drug development.

From an industrial perspective, CAS No. 338956-31-3 is gaining traction in high-throughput screening (HTS) libraries, where its structural diversity aids in identifying new biomarkers and therapeutic targets. The compound's 4-methylphenyl group further enhances its stability, making it suitable for long-term storage and commercial distribution. As the pharmaceutical industry shifts toward personalized medicine, the relevance of such tailored molecules continues to grow.

Environmental and safety profiles of 2(1H)-Pyrimidinone derivatives are also under scrutiny, aligning with global trends in green chemistry. Researchers are exploring solvent-free synthesis methods to reduce waste, a topic frequently searched in sustainable chemistry forums. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's interactions, reducing reliance on traditional trial-and-error approaches.

In summary, 2(1H)-Pyrimidinone,6-amino-4-[4-(4-methoxyphenyl)-1-piperazinyl]-1-(4-methylphenyl)- represents a promising candidate for next-generation therapeutics. Its multifaceted applications—from CNS drug design to sustainable synthesis—position it at the forefront of modern chemical research, answering the growing demand for innovative bioactive molecules in science and industry.